Cas no 1973415-50-7 (Lotaustralin)

• Product Name: Lotaustralin
• CAS No: 1973415-50-7
• MF: C₁₁H₁₉NO₆
• MW: 261.27166390419
• CID: 3013757
• PubChem ID: 23638286
• Update Time: 2025-05-24

Lotaustralin Chemical and Physical Properties

Names and Identifiers

• (2RS)-Lotaustralin
• Methyl linamarin
• Lotaustralin, >=95% (LC/MS-ELSD)
• 2-(
• A-D-Glucopyranosyloxy)-2-methylbutyronitrile
• 2(beta-d-glucopyranosyloxy) 2-methylbutyronitrile
• 2-(beta-D-Glucopyranosyloxy)-2-methylbutyronitrile
• (2R)-2-(
• A-D-Glucopyranosyloxy)-2-methyl-butanenitrile
• 2-methyl-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-py
• Lotaustralin
• (R)-Lotaustralin
• Lotaustralin (Mixture of Diastereomers)
• W-203015
• 2-Methyl-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)butanenitrile
• AKOS040760209
• 2-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutanenitrile
• E88676
• YDD41550
• NCGC00384570-01
• 2-methyl-2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)butanenitrile
• HY-N5079
• FS-7183
• CS-0032311
• 1973415-50-7
• DTXSID30897501
• 2-METHYL-2-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}BUTANENITRILE

• Inchi： 1S/C11H19NO6/c1-3-11(2,5-12)18-10-9(16)8(15)7(14)6(4-13)17-10/h6-10,13-16H,3-4H2,1-2H3/t6-,7-,8+,9-,10+,11?/m1/s1
• InChI Key： WEWBWVMTOYUPHH-GXUZYPEDSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC(C#N)(C)CC

Computed Properties

• Exact Mass: 261.12123733g/mol
• Monoisotopic Mass: 261.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123
• XLogP3: -1.1

Experimental Properties

• Color/Form: Powder
• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (130 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyanogenic glycosides

Additional information on Lotaustralin

Lotaustralin: A Comprehensive Overview

Lotaustralin (CAS No. 1973415-50-7) is a naturally occurring compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, classified as a benzofuran derivative, has been isolated from various natural sources and has demonstrated a wide range of biological activities. Recent studies have shed light on its structural characteristics, pharmacological effects, and potential therapeutic uses, making it a subject of interest for researchers in the fields of pharmacology, chemistry, and biotechnology.

The chemical structure of Lotaustralin is characterized by a benzofuran ring system, which is a fused bicyclic structure consisting of a benzene ring and a furan ring. This structural feature contributes to its stability and bioavailability. The compound also contains several functional groups, including hydroxyl and methoxy groups, which play a crucial role in its interactions with biological systems. These groups are known to influence the antioxidant activity and anti-inflammatory properties of the compound.

One of the most notable aspects of Lotaustralin is its biological activity. Recent research has demonstrated that this compound exhibits potent antioxidant activity, which is attributed to its ability to scavenge free radicals and inhibit oxidative stress. This property makes it a promising candidate for use in the development of natural antioxidants for food preservation and nutraceuticals. Additionally, Lotaustralin has shown significant anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis and cardiovascular disorders.

Another area where Lotaustralin has shown potential is in its antimicrobial activity. Studies have indicated that this compound can inhibit the growth of various pathogenic bacteria and fungi, making it a potential candidate for the development of novel antimicrobial agents. The mechanism behind this activity is believed to involve the disruption of bacterial cell membranes and inhibition of enzyme activity.

The source of Lotaustralin is another area of interest for researchers. It has been isolated from several plant species, including *Eucalyptus* spp., where it exists as part of the plant's secondary metabolites. The presence of Lotaustralin in these plants suggests that it plays a role in their defense mechanisms against environmental stressors such as UV radiation and pathogens. This natural occurrence highlights the importance of exploring plant-derived compounds for their therapeutic potential.

In terms of applications, Lotaustralin's multifaceted biological activities make it a versatile compound with potential uses in various industries. In the food industry, its antioxidant properties could be harnessed to extend the shelf life of food products by preventing oxidative degradation. In the pharmaceutical industry, it could serve as a lead compound for the development of new drugs targeting inflammatory diseases and infections.

Recent advancements in analytical techniques have enabled researchers to delve deeper into the mechanism of action of Lotaustralin at the molecular level. For instance, studies using advanced spectroscopy techniques have provided insights into how this compound interacts with cellular components to exert its effects. These findings are crucial for understanding how Lotaustralin can be optimized for therapeutic use.

The synthesis and modification of Lotaustralin are also areas that have attracted significant research interest. Chemists have explored various synthetic routes to produce this compound in vitro, which could pave the way for large-scale production. Furthermore, efforts are being made to modify the structure of Lotaustralin to enhance its bioavailability and efficacy, potentially leading to more effective drug formulations.

In conclusion, Lotaustralin (CAS No. 1973415-50-7) is a compound with immense potential due to its diverse biological activities and natural origins. Its antioxidant, anti-inflammatory, and antimicrobial properties make it a valuable asset in various fields, from food preservation to drug development. As research continues to uncover more about its mechanisms and applications, Lotaustralin is poised to play an increasingly important role in both academic research and industrial applications.